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Basic Information & Key Properties of Pivaloyl
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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Understanding the compound's properties is the first step in designing a purification process. Here is a

summary of its key characteristics:

Property Value

CAS Number 42867-40-3 [1] [2]

Molecular Formula CeHoNO [1] [2]

Molecular Weight 111.14 g/mol [1] [2]

Boiling Point 147 °C [1]

Density 0.940 g/cm3 [1]

Flash Point 43 °C [1]

Synonyms Trimethylacetyl cyanide; 2,2-Dimethylpropanoyl cyanide [2]

Identifying and Classifying Common Impurities
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To troubleshoot effectively, you must first identify the potential impurities. The synthesis pathway is a
primary source. One patent indicates that pivaleyl cyanide can be produced by reacting pivalic anhydride
with hydrecyanic acid in the presence of a copper(I) cyanide catalyst within a diluent like diphenyl ether

[3]. Based on this method, common impurities could include:

¢ Unreacted starting materials: Pivalic anhydride, hydrocyanic acid.

e By-products of the reaction: Pivalic acid (from hydrolysis).

e Catalyst residues: Copper complexes.

e Solvent residues: Diphenyl ether.

e Decomposition products: The compound may be sensitive to heat or moisture, leading to
degradation.

Purification and Removal Methodologies

The following techniques are standard in organic chemistry for impurity removal. You will need to adapt and

test them for your specific sample of pivaloyl cyanide.

Distillation

Given the known boiling point of 147°C [1], distillation is a primary method for purifying pivaloyl cyanide

from non-volatile or differently volatile impurities.

¢ Fractional Distillation: This is highlighted in the patent as a final step to isolate a pure crude product
of pivaloyl cyanide from the reaction mixture [3]. It is effective for separating the target compound
from the higher-boiling solvent diphenyl ether and other impurities.

Washing with Aqueous Solutions

This method is effective for removing specific classes of impurities.

¢ Acidic Impurities: Wash the organic phase (containing your pivaloyl cyanide in a suitable water-
immiscible solvent) with a dilute basic solution, such as sodium bicarbonate. This will remove
unreacted pivalic acid [4].

o Catalyst Residues: The patent mentions that the reaction mixture is a suspension containing copper
cyanide salts [3]. A thorough water wash or filtration might help remove some of these inorganic salts.
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Chromatography

For high-purity requirements, especially in pharmaceutical applications, chromatography is indispensable.

¢ Flash Column Chromatography: This is a standard preparative method for separating organic
compounds. Testing different stationary phases (silica gel, alumina) and solvent elution gradients will
be necessary to develop a successful separation protocol.

Experimental Workflow for Impurity Removal

The following diagram outlines a logical, step-by-step workflow for troubleshooting the purification of

pivaloyl cyanide. You can use this as a guide to systematically address the issue.
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Step 1: Impurity Analysis

Analyze Sample
(TLC, GC-MS, NMR)

Step 2: Primary Purification

Fractional Distillation

Step 3: Secondary Purification (if needed)

Aqueous Wash
(Remove acidic/basic impurities)

Dry Organic Phase
(Anhydrous NazS04/MgSO0a)

Flash Column
Chromatography

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for pivaloyl cyanide? One supplier recommends storage
in a refrigerator at 2-8°C [2]. Due to its reactivity and likely sensitivity to moisture, storing it under an inert

atmosphere (e.g., nitrogen or argon) in a sealed container is also advisable.
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Q2: My yield after purification is low. What could be the cause? Low yields can be attributed to:

e Decomposition during distillation: The compound might be heat-sensitive. Consider using a short-
path or Kugelrohr distillation setup to minimize exposure to high temperatures.

e Formation of stable byproducts: If copper cyanide catalyst is used, it may form stable complexes,
trapping your product [3]. Optimizing catalyst loading and reaction time is crucial.

¢ Losses during aqueous workup: Pivaloyl cyanide may have slight solubility in aqueous layers or
could hydrolyze. Ensure the use of a water-immiscible solvent and keep washing steps brief and
controlled.

Q3: How can I monitor the purity of my sample during the process?

¢ Thin-Layer Chromatography (TLC): A quick and effective method to check the number of
components in your sample.

¢ Gas Chromatography (GC) or GC-MS: Highly suitable for a volatile compound like pivaloyl
cyanide and excellent for quantitative analysis.

e NMR Spectroscopy: Provides definitive structural information to confirm identity and assess purity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://patents.google.com/patent/EP0053326B1/en
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.smolecule.com/products/s774191?utm_src=pdf-custom-synthesis
https://www.alfa-industry.com/material-chemicals/cas-42867-40-3-pivaloyl-cyanide.html
https://www.pharmaffiliates.com/en/42867-40-3-pivaloyl-cyanide-pa2702244.html
https://patents.google.com/patent/EP0053326B1/en
https://en.wikipedia.org/wiki/Pivalic_acid
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-impurity-removal
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-impurity-removal
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-impurity-removal
https://www.smolecule.com/products/s774191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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